Cas no 89886-68-0 (Cyclohexanone, 2-bromo-5-methyl-)
89886-68-0 structure
Product Name:Cyclohexanone, 2-bromo-5-methyl-
CAS No:89886-68-0
MF:C7H11BrO
MW:191.065641641617
CID:585810
PubChem ID:12742014
Update Time:2025-04-19
Cyclohexanone, 2-bromo-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-bromo-5-methyl-
- 2-bromo-5-methylcyclohexan-1-one
- 2-bromo-5-methylcyclohexanone
- DTXSID30508660
- 89886-68-0
- SCHEMBL17113754
-
- Inchi： 1S/C7H11BrO/c1-5-2-3-6(8)7(9)4-5/h5-6H,2-4H2,1H3
- InChI Key： ZPYHMKMSTCGYAQ-UHFFFAOYSA-N
- SMILES： BrC1C(CC(C)CC1)=O
Computed Properties
- Exact Mass: 189.99933g/mol
- Monoisotopic Mass: 189.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Cyclohexanone, 2-bromo-5-methyl- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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